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Compound of Interest

Compound Name: PTG-0861

Cat. No.: B15581610

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of PTG-0861, a selective histone deacetylase 6 (HDACG6) inhibitor.
Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of
experimental results.

Introduction to PTG-0861

PTG-0861 is a potent and selective small molecule inhibitor of HDAC6 with an IC50 of 5.92 nM.
[1][2] It exhibits over 36-fold selectivity for HDACG6 over other HDAC isoforms.[1] Due to its role
in deacetylating non-histone proteins such as a-tubulin and Hsp90, HDACS is a key regulator
of various cellular processes, including cell motility, protein quality control, and signaling
pathways implicated in cancer and neurodegenerative disorders. PTG-0861's selectivity makes
it a valuable tool for studying the specific functions of HDACS.

Quantitative Data Summary

For ease of reference, the key quantitative data for PTG-0861 are summarized in the table
below.
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Parameter Value Reference
Molecular Weight 360.24 g/mol [1112]
Solubility 10 mM in DMSO [1]
Appearance Solid [1]

IC50 (HDACS) 5.92 nM [1][2]

Experimental Protocols

PTG-0861 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile, nuclease-free microcentrifuge tubes
Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

This protocol describes the preparation of a 10 mM stock solution of PTG-0861 in DMSO.

Step 1: Calculation of Required Mass

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mmol/L * Molecular Weight ( g/mol ) * Volume (L) * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 360.24 g/mol * 0.001 L * 1000 mg/g = 3.6024 mg
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Step 2: Weighing PTG-0861
o Wear appropriate PPE.

e On a calibrated analytical balance, carefully weigh out the calculated mass of PTG-0861
powder into a sterile microcentrifuge tube.

Step 3: Solubilization

e Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
PTG-0861 powder. For the example above, add 1 mL of DMSO.

o Close the tube tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

e If the compound does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath
sonicator.

 Visually inspect the solution to ensure that all the solid has dissolved and the solution is
clear.

For most cell-based assays, the final concentration of DMSO should be kept low (typically <
0.1% v/v) to avoid solvent-induced cytotoxicity. Therefore, the 10 mM stock solution must be
serially diluted to prepare working solutions.

Example: Preparation of a 10 uM working solution for cell culture treatment
e Perform a 1:1000 dilution of the 10 mM stock solution in the desired cell culture medium.

e To prepare 1 mL of a 10 uM working solution, add 1 pL of the 10 mM PTG-0861 stock
solution to 999 L of pre-warmed cell culture medium.

e Mix thoroughly by gentle pipetting or vortexing before adding to the cells.

Note: It is recommended to prepare fresh working solutions for each experiment from the
frozen stock to ensure consistency.

e Solid PTG-0861: Store the solid powder at -20°C for long-term storage (up to 12 months).[1]
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e Stock Solution (in DMSO): Aliquot the 10 mM stock solution into smaller, single-use volumes
to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months.[1]
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Caption: PTG-0861 inhibits HDACS6, leading to hyperacetylation of substrates like a-tubulin and
Hsp90.
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Caption: Workflow for the preparation and storage of PTG-0861 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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